![molecular formula C10H11N3O B2976210 N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide CAS No. 1342974-06-4](/img/structure/B2976210.png)
N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide
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Description
“N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide” is a compound that belongs to the class of imidazo[1,2-a]pyridine analogues . These analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine analogues involves a multistep process . For instance, 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides reacted with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine .
Molecular Structure Analysis
The molecular structure of “N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide” includes a fused bicyclic 5,6 heterocycle . This structure has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Scientific Research Applications
Medicinal Chemistry: Antimycobacterial Activity
Imidazo[1,2-a]pyridine analogues have been reported to show in vitro anti-TB activity against replicating and non-replicating strains, as well as multi-drug resistant (MDR) and extensively drug-resistant (XDR) strains .
Medicinal Chemistry: Antiparasitic Activity
Some imidazo[1,2-a]pyridine derivatives have shown high activities against parasites like Trypanosoma cruzi and Trypanosoma brucei , which are responsible for diseases such as Chagas disease and African sleeping sickness .
Material Science
Due to its structural character, imidazo[1,2-a]pyridine is useful in material science applications. Its “drug prejudice” scaffold makes it a versatile framework for developing new materials .
Synthesis of Functional Molecules
Imidazoles, which share a similar structural motif with imidazo[1,2-a]pyridines, are utilized in creating functional molecules for diverse applications .
Radical Reactions and Catalysis
Recent advances in radical reactions have been made for the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Drug Design and Development
The imidazo[1,2-a]pyridine framework is recognized as a beneficial scaffold in drug design due to its wide range of applications in medicinal chemistry .
properties
IUPAC Name |
N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c1-12(2)10(14)8-7-13-6-4-3-5-9(13)11-8/h3-7H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOAVZSRYRDBAQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CN2C=CC=CC2=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide |
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